Cas no 113201-70-0 (2,3-bis(1H-indol-2-yl)quinoxaline)

113201-70-0 structure
Product name:2,3-bis(1H-indol-2-yl)quinoxaline
2,3-bis(1H-indol-2-yl)quinoxaline Chemical and Physical Properties
Names and Identifiers
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- 2,3-bis(1H-indol-2-yl)quinoxaline
- DTXCID60715542
- DTXSID80764799
- 2,3-Di(1H-indol-2-yl)quinoxaline
- 113201-70-0
- diindolylquinoxaline
-
- Inchi: InChI=1S/C24H16N4/c1-3-9-17-15(7-1)13-21(25-17)23-24(28-20-12-6-5-11-19(20)27-23)22-14-16-8-2-4-10-18(16)26-22/h1-14,25-26H
- InChI Key: FGFDOBPZHPKYSE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 360.137496527Da
- Monoisotopic Mass: 360.137496527Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 57.4Ų
2,3-bis(1H-indol-2-yl)quinoxaline Related Literature
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1. Tetrathiafulvalene diindolylquinoxaline: a dual signaling anion receptor with phosphate selectivityChristopher Bejger,Jung Su Park,Eric S. Silver,Jonathan L. Sessler Chem. Commun. 2010 46 7745
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Philip A. Gale Chem. Commun. 2008 4525
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Marco Wenzel,Jennifer R. Hiscock,Philip A. Gale Chem. Soc. Rev. 2012 41 480
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Shadi Rivadehi,Ellen F. Reid,Conor F. Hogan,Sheshanath V. Bhosale,Steven J. Langford Org. Biomol. Chem. 2012 10 705
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